Cas no 1513326-94-7 (3-hydroxy-3-(quinolin-4-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(quinolin-4-yl)propanenitrile
• CAS No: 1513326-94-7
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 6356692
• PubChem ID: 79117665
• Update Time: 2024-01-12

3-hydroxy-3-(quinolin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(quinolin-4-yl)propanenitrile
• AKOS017668532
• CS-0305703
• EN300-1827088
• 1513326-94-7

• Inchi： 1S/C12H10N2O/c13-7-5-12(15)10-6-8-14-11-4-2-1-3-9(10)11/h1-4,6,8,12,15H,5H2
• InChI Key： RLKOKRJGVCDCTQ-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols